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CHNSO Analyzer Workflow

The core of CHNSO analysis is a two-stage process of combustion and detection. The following diagram

illustrates the journey of a sample through the instrument, from introduction to final quantification of gases.
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The process begins with a carefully prepared sample being introduced into a combustion unit set at over

1000 °C in a pure oxygen environment [1]. The resulting gas mixture is then swept by a helium carrier gas

over heated, high-purity copper. This step removes excess oxygen and converts nitrogen oxides into nitrogen

gas (N₂). The gases then pass through absorbent traps, leaving only CO₂, H₂O, N₂, and SO₂ to be directed to

their respective detectors [1].

Troubleshooting FAQ & Guide

Here are common issues and solutions to ensure accurate and reliable results.
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Issue
Category

Specific Problem /
Symptom

Probable Cause Suggested Solution

Sample
Preparation

Incomplete/inconsistent

combustion; low element
recovery.

Sample is not dry or is

too coarse; improper
homogenization [1].

Dry sample thoroughly;

grind to a fine, consistent
powder; ensure

homogeneous mixing [1].

Combustion
Process

Poor peak shape/recovery

for N; high O background.

Combustion temperature

too low; oxygen purity
insufficient; copper

reducer exhausted [1].

Verify/calibrate furnace

temperature (>1000°C);
use high-purity oxygen

(≥99.9995%); replace
copper reagent [1].

Carrier Gas
& Flow

Unstable baseline; erratic
retention times; poor

reproducibility.

Carrier gas (He) leaks or
pressure fluctuations;

gas purity insufficient;
flow path obstruction [1].

Check system for leaks;
ensure stable gas pressure;

use high-purity carrier gas;
inspect/clean gas lines.

Detection Low sensitivity for C & S;
inaccurate H & N

quantification.

NDIR detector issues;
TCD filament degraded

or contaminated [1].

Service/calibrate NDIR
detector; check/replace

TCD filament as per
manufacturer guidelines.

Standard Operating Procedure for CHNSO Analysis

This protocol provides a detailed methodology for conducting CHNSO analysis, based on the generalized

workflow described in the search results [1].

Objective: To determine the weight percentage of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur (S)

in a solid organic sample.

Materials and Equipment:

CHNSO Elemental Analyzer

High-precision microbalance (±0.001 mg)
Sample vials and tin/foil capsules

Solid organic sample
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Certified reference material (CRM) for calibration (e.g., sulfanilamide)

High-purity oxygen (≥99.9995%) and helium carrier gas

Step-by-Step Protocol:

Instrument Startup and Conditioning:

Power on the analyzer, computer, and electronic flow controllers.

Activate the combustion and reduction furnaces, allowing them to stabilize at their set
temperatures (e.g., >1000°C for combustion, ~600°C for reduction).

Open the helium and oxygen gas cylinders, setting the pressure regulators to the
manufacturer's specified values. Allow the gas flows to stabilize and purge the system for at

least 30 minutes.

Calibration:

Weigh 2-3 mg of a certified reference material (CRM) into a tin capsule and seal it.

Load the capsule into the auto-sampler.
Run the CRM sample. The software will automatically generate a calibration factor from the

known and measured values.
Repeat with at least two more CRM weights to establish a linear calibration curve for each

element.

Sample Preparation:

Dry the solid sample in an oven at a temperature that does not decompose it (e.g., 60-105°C)

to remove adsorbed moisture [1].
Grind the sample using an agate mortar and pestle or a ball mill to create a fine,

homogeneous powder [1].
Weigh the sample into a tin capsule using a microbalance. The optimal weight depends on the

expected element concentrations but typically ranges from 1 to 5 mg. Record the exact weight.
Fold and compress the capsule to ensure complete encapsulation of the sample, preventing

oxygen from being trapped inside.

Sample Analysis:

Load the sealed sample capsules into the auto-sampler carousel.

Start the analysis sequence via the software. The instrument will automatically:
Drop the capsule into the combustion reactor.

Introduce a pulse of pure oxygen for flash combustion.
Flush the resulting gases through the reduction tube and separation traps.

Route the individual gases to the NDIR (CO₂, SO₂) and TCD (H₂O, N₂) detectors.
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Data Analysis and Shutdown:

Review the chromatograms for peak shape and resolution. The software will automatically
calculate the elemental composition (weight %) based on the detector responses and the

established calibration.
Once analysis is complete, the instrument can be left in standby mode with helium flowing, or

shut down according to the manufacturer's specific procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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